![molecular formula C6H4Cl2N2O B103527 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde CAS No. 16019-33-3](/img/structure/B103527.png)
2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde
Overview
Description
The compound "2-(4,6-Dichloropyrimidin-5-yl)acetaldehyde" is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to pyridine. Pyrimidine derivatives are of significant interest in medicinal chemistry due to their presence in many biological compounds and potential therapeutic applications.
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves halogenated precursors such as 2,4-dichloropyrimidine. For instance, a series of 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines were synthesized using a double cross-coupling reaction starting from 2,4-dichloro-6-methylpyrimidine . Another study describes a synthetic route to 4-aryl-5-pyrimidinylimidazoles starting from 2,4-dichloropyrimidine, involving a regioselective Sonogashira coupling and subsequent reactions . Additionally, a practical strategy for synthesizing highly substituted 2,3-dihydropyrimido[4,5-d]pyrimidin-4(1H)-ones from 4,6-dichloro-5-formylpyrimidine was developed, showcasing the versatility of chloropyrimidine derivatives in constructing complex molecules .
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives can be complex, with the potential for various substitutions that can affect their chemical properties. For example, the synthesis of N-[4-[2-(2,4-diamino-1,6-dihydro-6-oxo-5-pyrimidinyl)ethylamino]benzoyl]-L-glutamic acid demonstrates the intricate molecular architecture that can be achieved with pyrimidine as the core structure .
Chemical Reactions Analysis
Pyrimidine derivatives can undergo a range of chemical reactions. The study on the synthesis of 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines showed that these compounds could function as colorimetric and luminescent pH sensors, indicating their reactivity in response to environmental changes . Another research paper discussed the chemical behavior of a pyrimidine derivative towards primary and heterocyclic amines, leading to the formation of various Schiff bases and nitrogen heterocycles .
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrimidine derivatives can be influenced by their substituents. Compounds with electron-donating groups displayed strong emission solvatochromism, which is indicative of their optical properties and potential applications in sensing technologies . The synthesis of 5,6-dihydropyrimidin-4(3H)-ones highlighted the importance of water as an additive in achieving high yields and tautomer-selective synthesis, which is a testament to the role of solvents and reaction conditions in dictating the properties of the final products .
Scientific Research Applications
Antiviral Activity
The compound (2-amino-4,6-dichloro-pyrimidin-5-yl)acetaldehyde, derived from 5-allyl-2-amino-4,6-dihydroxypyrimidine, plays a role in synthesizing carbocyclic analogues of 7-deazaguanosine. These analogues have demonstrated selective inhibitory activities against the multiplication of HSV1 and HSV2 in cell culture (Legraverend et al., 1985).
Chemical Interactions and Synthesis
A study of the interaction of 4,6-dichloropyrimidine-5-carbaldehyde with glycine esters revealed the synthesis of new derivatives of pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine. These derivatives could be potential candidates for biologically active compounds (Zinchenko et al., 2018).
Medicinal Chemistry
The sequential functionalization of 2,4-dichloropyrimidine provided a concise synthetic route to 4-aryl-5-pyrimidinylimidazoles, compounds significant in medicinal chemistry. This process involves a regioselective Sonogashira coupling and nucleophilic substitution (Deng & Mani, 2006).
DNA Adducts Formation
Acetaldehyde, closely related to (2-amino-4,6-dichloro-pyrimidin-5-yl)acetaldehyde, forms stable DNA adducts, which are significant in understanding its mutagenic and carcinogenic properties. This study contributes to the broader understanding of how such compounds interact with DNA (Wang et al., 2000).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation or serious eye irritation . The hazard statements associated with this compound are H317, which indicates that it may cause an allergic skin reaction, and H319, which indicates that it causes serious eye irritation . The precautionary statements associated with this compound are P280, which advises wearing protective gloves/protective clothing/eye protection/face protection, and P305+P351+P338, which advises IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .
properties
IUPAC Name |
2-(4,6-dichloropyrimidin-5-yl)acetaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2O/c7-5-4(1-2-11)6(8)10-3-9-5/h2-3H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEBITPOSBYZLCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(C(=N1)Cl)CC=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80553867 | |
Record name | (4,6-Dichloropyrimidin-5-yl)acetaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80553867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16019-33-3 | |
Record name | (4,6-Dichloropyrimidin-5-yl)acetaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16019-33-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4,6-Dichloropyrimidin-5-yl)acetaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80553867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4, 6-dichloro-pyrimidin-5-yl)-acetaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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